Cas no 952183-60-7 (1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone)

• Product Name: 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone
• CAS No: 952183-60-7
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• MDL: MFCD09607949
• CID: 3157841
• PubChem ID: 24213835
• Update Time: 2025-06-15

1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone
• AKOS005072239
• CHEMBL4938428
• 1-[4-methyl-2-(3-pyridinylamino)-1,3-thiazol-5-yl]-1-ethanone
• 952183-60-7
• NSC797518
• SCHEMBL8738341
• NSC-797518
• 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethan-1-one
• Z1003598544
• DB-0720
• MFCD09607949
• 1-[4-methyl-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]ethanone
• 1-{4-methyl-2-[(pyridin-3-yl)amino]-1,3-thiazol-5-yl}ethan-1-one
• CS-0330048

• MDL： MFCD09607949
• Inchi： 1S/C11H11N3OS/c1-7-10(8(2)15)16-11(13-7)14-9-4-3-5-12-6-9/h3-6H,1-2H3,(H,13,14)
• InChI Key： SPYVGOMXPCNTCG-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C)=O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 233.06228316Da
• Monoisotopic Mass: 233.06228316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Melting Point: 208-210°

1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone

Comprehensive Overview of 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone (CAS No. 952183-60-7): Properties, Applications, and Research Insights

The compound 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone (CAS No. 952183-60-7) is a thiazole-derivative with a unique molecular structure, combining a pyridine ring and an acetyl functional group. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential as a pharmacophore due to its ability to interact with biological targets, particularly in the context of kinase inhibition and anti-inflammatory applications.

In recent years, the demand for heterocyclic compounds like 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone has surged, driven by their versatility in small-molecule therapeutics. A growing trend in AI-driven drug design has further accelerated research into such compounds, with computational models predicting their binding affinity and ADME properties. This aligns with the broader industry focus on precision medicine and targeted therapies, where thiazole-based scaffolds are frequently investigated for their modularity and bioactivity.

The synthesis of CAS No. 952183-60-7 typically involves multi-step organic reactions, including condensation and cyclization processes. Its pyridinylamino-thiazole core is particularly noteworthy for its stability under physiological conditions, a trait highly valued in lead optimization studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and structural integrity, ensuring compliance with pharmaceutical standards.

Beyond its pharmaceutical potential, 1-(4-Methyl-2-(pyridin-3-ylamino)thiazol-5-yl)ethanone has garnered attention in material science. Its conjugated system and electron-rich moieties make it a candidate for organic semiconductors and photocatalysts. This dual applicability underscores the compound’s relevance in interdisciplinary research, bridging gaps between life sciences and advanced materials.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic methods aim to reduce the ecological footprint of producing such fine chemicals. These advancements resonate with the global push toward sustainable manufacturing, a topic frequently searched by academia and industry professionals alike.

In summary, CAS No. 952183-60-7 exemplifies the convergence of chemical innovation and practical applications. Its exploration continues to yield insights into structure-activity relationships, while emerging technologies like machine learning and high-throughput screening expand its potential uses. As research progresses, this compound is poised to remain a focal point in both therapeutic development and functional materials engineering.